Cas no 1184165-38-5 (1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)-)

1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)- structure
1184165-38-5 structure
Product Name:1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)-
CAS No:1184165-38-5
MF:C12H26N2
MW:198.348243236542
CID:6007429
PubChem ID:60868220
Update Time:2025-07-13

1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)-
    • n1-Cyclopropyl-n3-ethyl-n3-isobutylpropane-1,3-diamine
    • CS-0274275
    • EN300-713736
    • 1184165-38-5
    • N-{3-[ethyl(2-methylpropyl)amino]propyl}cyclopropanamine
    • Inchi: 1S/C12H26N2/c1-4-14(10-11(2)3)9-5-8-13-12-6-7-12/h11-13H,4-10H2,1-3H3
    • InChI Key: HPVWRETUAWJYOI-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC(C)C)CCNC1CC1

Computed Properties

  • Exact Mass: 198.209598838g/mol
  • Monoisotopic Mass: 198.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.88±0.1 g/cm3(Predicted)
  • Boiling Point: 251.5±8.0 °C(Predicted)
  • pka: 9.59±0.50(Predicted)

1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-713736-1.0g
N-{3-[ethyl(2-methylpropyl)amino]propyl}cyclopropanamine
1184165-38-5
1g
$0.0 2023-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1344945-50mg
n1-Cyclopropyl-n3-ethyl-n3-isobutylpropane-1,3-diamine
1184165-38-5 98%
50mg
¥22809.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1344945-100mg
n1-Cyclopropyl-n3-ethyl-n3-isobutylpropane-1,3-diamine
1184165-38-5 98%
100mg
¥27871.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1344945-250mg
n1-Cyclopropyl-n3-ethyl-n3-isobutylpropane-1,3-diamine
1184165-38-5 98%
250mg
¥29131.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1344945-500mg
n1-Cyclopropyl-n3-ethyl-n3-isobutylpropane-1,3-diamine
1184165-38-5 98%
500mg
¥30410.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1344945-1g
n1-Cyclopropyl-n3-ethyl-n3-isobutylpropane-1,3-diamine
1184165-38-5 98%
1g
¥27129.00 2024-08-09

Additional information on 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl)-

Introduction to 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1184165-38-5, identified as 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl), represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural configuration, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced chemical synthesis techniques. The intricate arrangement of its functional groups—specifically the cyclopropyl, ethyl, and isobutyl substituents—makes it a compelling candidate for further exploration in medicinal chemistry and materials science.

Recent advancements in chemical biology have highlighted the importance of structurally diverse diamines in modulating biological pathways. The presence of multiple amine groups in 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl) allows for versatile interactions with biological targets, including enzymes and receptors. This property is particularly valuable in drug design, where precise molecular interactions are crucial for achieving desired pharmacological effects. The compound’s ability to engage with multiple sites on a target molecule could lead to the development of more effective and selective therapeutic interventions.

In the context of pharmaceutical research, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacokinetic properties. Studies have begun to elucidate how the cyclopropyl and alkyl substituents influence solubility, metabolic stability, and overall bioavailability. These factors are critical in determining the compound’s suitability for clinical applications. Preliminary data suggest that modifications to these substituents can significantly alter the molecule’s behavior within biological systems, offering a scaffold for designing next-generation drugs.

The role of 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl) extends beyond pharmaceuticals into the realm of materials science. Its unique structural features make it a promising candidate for developing novel polymers and coatings with enhanced mechanical properties. Researchers are investigating how this compound can be incorporated into polymer matrices to improve thermal stability and mechanical strength. Such advancements could have far-reaching implications in industries requiring durable and high-performance materials.

Moreover, the environmental impact of chemical compounds is an increasingly important consideration in modern research. The biodegradability and ecological footprint of 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl) are being scrutinized to ensure that its applications align with sustainable practices. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact while maintaining high yields of the desired product. This approach reflects a broader shift toward greener chemistry principles in industrial and academic settings.

The intersection of computational chemistry and experimental research has also played a pivotal role in understanding the behavior of this compound. High-throughput screening methods combined with molecular modeling have enabled researchers to predict how different structural variations will affect biological activity. These computational tools provide a rapid means of identifying promising candidates for further experimental validation, significantly accelerating the drug discovery process.

As interest in targeted therapies grows, compounds like 1,3-Propanediamine, N3-cyclopropyl-N1-ethyl-N1-(2-methylpropyl) are being explored for their potential in personalized medicine. By tailoring molecular structures to interact specifically with disease-related targets, researchers aim to develop treatments that are more effective for individual patients based on their unique genetic profiles. This personalized approach represents a significant shift from traditional one-size-fits-all therapies and holds great promise for improving patient outcomes.

The synthesis techniques employed for producing 1184165-38-5 have also seen considerable innovation. Advances in catalytic methods have enabled more efficient production processes with higher purity levels. These improvements not only reduce costs but also enhance reproducibility across different batches—a critical factor for industrial-scale applications. The development of novel synthetic pathways continues to be an area of active research, driven by the need for more sustainable and scalable production methods.

In conclusion, 1184165-38-5 stands as a testament to the ingenuity and perseverance of modern chemists seeking to push the boundaries of what is possible at the molecular level. Its unique structure offers a rich foundation for exploring new frontiers in medicine and materials science. As research progresses,the full potential of this compound is likely to be realized,leading to groundbreaking discoveries that benefit society as a whole.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd